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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone

CAS No.: 68208-73-1

Cat. No.: B12690564

Get Quote

An In-depth Technical Guide to 6-Hydroxy-5-methyl-2-hexanone and Its Isomers for

Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 6-hydroxy-5-methyl-2-hexanone
and its closely related, more extensively studied isomers, 4-hydroxy-5-methyl-2-hexanone and

2-hydroxy-5-methyl-3-hexanone. Due to the limited availability of specific literature on 6-
hydroxy-5-methyl-2-hexanone, this review incorporates detailed information on its isomers to

provide a broader context for researchers. The guide covers chemical and physical properties,

synthesis methodologies, natural occurrence, and analytical techniques, with a focus on

presenting quantitative data in a structured format and visualizing complex processes.

Chemical and Physical Properties
The physicochemical properties of 6-hydroxy-5-methyl-2-hexanone and its isomers are

crucial for their application in research and development. While experimental data is sparse,

computed properties from reliable databases offer valuable insights.
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Property
6-Hydroxy-5-
methyl-2-
hexanone

4-Hydroxy-5-
methyl-2-
hexanone

2-Hydroxy-5-
methyl-3-
hexanone

Data Source

Molecular

Formula
C7H14O2 C7H14O2 C7H14O2 [1][2][3][4]

Molecular Weight 130.18 g/mol 130.18 g/mol 130.187 g/mol [1][3][4]

IUPAC Name

6-hydroxy-5-

methylhexan-2-

one

4-hydroxy-5-

methylhexan-2-

one

2-hydroxy-5-

methylhexan-3-

one

[1][5][6]

CAS Number 68208-73-1 38836-21-4 246511-74-0 [1][4][5]

Boiling Point Not available
199.5°C at 760

mmHg

172.206°C at

760 mmHg
[3][4][7]

Density Not available 0.933 g/cm³ 0.933 g/cm³ [3][4][7]

Refractive Index Not available 1.429 1.429 [4][7]

Flash Point Not available 78°C 63.915°C [4][7]

XLogP3 0.3 0.6 1 [1][4][7]

Hydrogen Bond

Donor Count
1 1 1 [1][4][7]

Hydrogen Bond

Acceptor Count
2 2 2 [1][4][7]

Rotatable Bond

Count
4 3 3 [1][4][7]

Synthesis Protocols
The synthesis of these hydroxy-ketones often involves stereoselective methods to obtain

specific enantiomers, which is critical in drug development.
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Enantioselective Synthesis of (R)-4-Hydroxy-5-methyl-2-
hexanone via Aldol Condensation
A common method for synthesizing chiral β-hydroxy ketones is the L-proline catalyzed aldol

condensation.[8]

Experimental Protocol:

Acetone and isobutyraldehyde are reacted in the presence of L-proline as a chiral catalyst.[8]

The ketone (acetone) is initially converted into a chiral enamine by the L-proline.[8]

A hydrogen bond complex forms between the carboxylic acid moiety of the chiral enamine

and the isobutyraldehyde, facilitating the delivery of the aldehyde to one face of the

nucleophilic enamine.[8]

Subsequent hydrolysis of the product yields the chiral β-hydroxyketone, (R)-4-hydroxy-5-

methyl-2-hexanone.[8]

The product is then characterized using 1H and 13C NMR spectroscopy, as well as IR

spectroscopy. The enantiomeric excess is determined using polarimetry.[8]

Acetone

Chiral Enamine Intermediate

 reacts with

Isobutyraldehyde
Hydrogen Bond Complex

L-Proline Catalyst
Hydrolysis (R)-4-Hydroxy-5-methyl-2-hexanone

Click to download full resolution via product page

L-Proline Catalyzed Aldol Condensation Workflow

Enzymatic Synthesis of 2-Hydroxy-5-methyl-3-hexanone
and 3-Hydroxy-5-methyl-2-hexanone
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These compounds can be synthesized enzymatically, a method that is particularly useful for

producing specific isomers found in nature.[9][10]

Experimental Protocol:

Reaction 1 (for 2-hydroxy-5-methyl-3-hexanone):

A reaction mixture is prepared containing α-ketoisocaproic acid and acetaldehyde.[9][10]

The reaction is catalyzed by pyruvate decarboxylase from baker's yeast in a sodium citrate

buffer containing thiamine diphosphate and magnesium sulfate.[10]

This reaction primarily yields 2-hydroxy-5-methyl-3-hexanone.[9][10]

Reaction 2 (for 3-hydroxy-5-methyl-2-hexanone):

A similar reaction mixture is prepared using isovaleraldehyde and pyruvic acid.[9][10]

The same enzyme and buffer system are used.

This reaction mainly produces 3-hydroxy-5-methyl-2-hexanone.[9][10]

Extraction: The resulting mixtures are extracted with diethyl ether for purification and

analysis.[10]

Synthesis of 2-Hydroxy-5-methyl-3-hexanone Synthesis of 3-Hydroxy-5-methyl-2-hexanone
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Enzymatic Synthesis Pathways

Enantioselective Synthesis of 2-Hydroxy-5-methyl-3-
hexanone
For higher enantiomeric excess, methods like Sharpless asymmetric dihydroxylation are

employed.[9][11]

Experimental Protocol:

Silyl Enol Ether Formation: 5-methyl-3-hexanone is deprotonated with sodium

bis(trimethylsilyl)amide (NaHMDS) in n-hexane, followed by reaction with

chlorotrimethylsilane to produce 5-methyl-3-trimethylsiloxy-2-hexene.[9][11]

Asymmetric Dihydroxylation: The silyl enol ether is then subjected to Sharpless asymmetric

dihydroxylation using AD-mix-β as the oxidant.[9][11]

This process yields optically active 2-hydroxy-5-methyl-3-hexanone with a reported 76.9%

yield and 75.6% enantiomeric excess (ee).[9][11]

5-Methyl-3-hexanone Deprotonation (NaHMDS) &
Reaction (Chlorotrimethylsilane) 5-Methyl-3-trimethylsiloxy-2-hexene Sharpless Asymmetric

Dihydroxylation (AD-mix-β)
Optically Active

2-Hydroxy-5-methyl-3-hexanone

Click to download full resolution via product page

Sharpless Asymmetric Dihydroxylation Workflow

Biological Activity and Natural Occurrence
While specific pharmacological activities for these compounds are not extensively documented,

their presence in natural products is noteworthy.

Botanical Markers: 2-hydroxy-5-methyl-3-hexanone and its isomer 3-hydroxy-5-methyl-2-

hexanone are recognized as reliable botanical markers for eucalyptus honey.[9] Their

presence can be used to verify the floral origin of the honey.[9]

Flavor and Fragrance: Isomers such as 4-hydroxy-5-methyl-2-hexanone are described as

key intermediates in the production of fragrances and flavors, often contributing floral and
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fruity notes.[3]

Analytical Methods
The characterization of 6-hydroxy-5-methyl-2-hexanone and its isomers relies on standard

spectroscopic techniques.

Analytical Method Compound
Observed Data /
Link to Data

Reference

13C NMR
4-Hydroxy-5-methyl-2-

hexanone

Spectra available at

SpectraBase.
[12]

GC-MS
4-Hydroxy-5-methyl-2-

hexanone

Kovats Retention

Index: 954 (semi-

standard non-polar).

Mass spectra

available from NIST.

[5]

GC-MS

2-hydroxy-5-methyl-3-

hexanone & 3-

hydroxy-5-methyl-2-

hexanone

Used for identification

in eucalyptus honey

samples.

[10]

Nuclear Magnetic Resonance (NMR): 1H and 13C NMR are essential for structural

elucidation.[8] For instance, in 4-hydroxy-5-methyl-2-hexanone, distinct signals would be

expected for the methyl groups, the methylene protons, the methine proton adjacent to the

hydroxyl group, and the hydroxyl proton itself.

Mass Spectrometry (MS): GC-MS is a powerful tool for identifying these compounds in

complex mixtures like honey extracts.[10] The fragmentation patterns provide a fingerprint for

identification.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups, such as the

hydroxyl (-OH) and carbonyl (C=O) stretches, which are characteristic of these molecules.[8]

This guide serves as a foundational resource for professionals engaged in research and

development involving 6-hydroxy-5-methyl-2-hexanone and its isomers. The provided data
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and protocols are intended to facilitate further investigation into the synthesis, properties, and

potential applications of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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